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Compound of Interest

Compound Name: 4-methylbenzene-1,3-diol

CAS No.: 496-73-1

Cat. No.: B1294781

Get Quote

4-Methylbenzene-1,3-diol, more commonly known in scientific circles as 4-methylresorcinol or

orcinol, is a substituted aromatic diol with a unique structural arrangement that confers a wide

range of chemical reactivity and biological activity. While it may appear as a simple derivative of

resorcinol, the strategic placement of a methyl group on the benzene ring significantly

influences its electronic properties, steric hindrance, and lipophilicity. This guide provides an in-

depth exploration of 4-methylbenzene-1,3-diol, moving beyond basic data to offer insights into

its synthesis, mechanisms of action, and practical applications, particularly for professionals in

drug development and chemical research. Our focus will be on the causality behind its

properties and the robust methodologies required for its effective utilization.

Part 1: Core Chemical Identity and Structural
Elucidation
The foundation of understanding any chemical entity lies in its precise identification and

structure. 4-Methylbenzene-1,3-diol is a dihydroxy derivative of toluene, a structural feature

that is the cornerstone of its chemical behavior.[1]
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The molecule consists of a benzene ring with two hydroxyl (-OH) groups located at positions 1

and 3 (meta- to each other). A methyl (-CH3) group is attached at the 4-position. This

substitution pattern is critical; the electron-donating nature of the hydroxyl and methyl groups

activates the ring, making it highly susceptible to electrophilic substitution at the remaining

open positions (2, 5, and 6). This high reactivity is a key feature exploited in various synthetic

applications.

Table 1: Chemical Identifiers for 4-Methylbenzene-1,3-diol

Identifier Value

IUPAC Name 4-methylbenzene-1,3-diol[1][2]

CAS Number 496-73-1[1][3][4]

Synonyms
4-Methylresorcinol, 2,4-Dihydroxytoluene, 4-

Methyl-1,3-benzenediol[3]

Molecular Formula C₇H₈O₂[1][3]

Molecular Weight 124.14 g/mol [1][3]

SMILES CC1=C(C=C(C=C1)O)O[1]

InChI Key FNYDIAAMUCQQDE-UHFFFAOYSA-N[1][5]

Part 2: Physicochemical and Toxicological Profile
A thorough grasp of a compound's physical properties and safety profile is non-negotiable for

its application in a research setting. The data presented below are synthesized from multiple

safety data sheets and chemical databases, ensuring a comprehensive overview.

Physicochemical Properties
The compound's properties, such as its solid-state nature and solubility, are dictated by the

strong intermolecular hydrogen bonding afforded by the two hydroxyl groups.

Table 2: Key Physicochemical Properties
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Property Value Source(s)

Appearance

White to light yellow crystalline

solid or powder. Turns red on

contact with air.

[1][6]

Melting Point 104.0 to 108.0 °C [1][5]

Boiling Point ~290 °C [6]

Solubility
Soluble in water, alcohol, and

ether.
[6]

Specific Gravity 1.2895 [6]

Toxicological Profile and Safe Handling
4-Methylbenzene-1,3-diol is classified as a hazardous substance, and adherence to strict

safety protocols is mandatory. Its primary hazards include oral toxicity and severe irritation to

the skin and eyes.[6][7][8]

Acute Toxicity: Harmful if swallowed (Oral LD50, Rat: 844 mg/kg).[6][7][8]

Irritation: Causes serious eye irritation and skin irritation.[6][9] May also cause respiratory

tract irritation upon inhalation of dust.[6]

Sensitivities: The compound is known to be sensitive to both light and air, which can lead to

degradation and a change in color.[6][7][10]

Self-Validating Safety Protocol: When handling 4-methylbenzene-1,3-diol, a self-validating

safety system must be in place. This includes:

Engineering Controls: Always handle inside a certified chemical fume hood to prevent

inhalation of dust.

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical splash

goggles.[9]
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Storage: Store in a tightly sealed container in a cool, dark, and dry place, away from

incompatible materials like strong oxidizing agents, acid chlorides, and acid anhydrides.[6][7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Part 3: Modern Synthesis Strategies
The synthesis of 4-methylbenzene-1,3-diol can be approached from several angles, ranging

from classical methods to more modern, efficient catalytic strategies. The choice of method

often depends on the desired scale, purity requirements, and available starting materials.

Hydroxylation of Toluene: This approach involves the direct introduction of hydroxyl groups

onto the toluene ring. The primary challenge here is controlling the regioselectivity to achieve

the desired 1,3-diol pattern, as other isomers are often formed. This typically requires strong

oxidizing agents under acidic conditions.[1]

Methylation of Resorcinol: A more controlled approach involves the direct methylation of

resorcinol (benzene-1,3-diol). However, this can also lead to a mixture of products, including

O-methylated byproducts.

Catalytic C-H Functionalization: Modern synthetic chemistry increasingly relies on transition

metal catalysis for precise and efficient bond formation. Palladium-based catalytic systems

have proven effective for the synthesis of phenolic compounds like 4-methylbenzene-1,3-
diol.[1] These reactions often proceed via a directed C-H activation mechanism, offering

high selectivity and yield under milder conditions than classical methods.

Green Chemistry Approaches: In an industrial context, sustainability is paramount. Solvent-

free, microwave-assisted synthesis represents a significant advancement.[1] This

methodology drastically reduces reaction times and eliminates the need for volatile organic

solvents, aligning with the principles of green chemistry.[1]

Part 4: Applications in Drug Development &
Research
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The unique structure of 4-methylbenzene-1,3-diol makes it a valuable scaffold and

intermediate in medicinal chemistry.

Known Biological Activities
Antioxidant Properties: The resorcinol moiety is a well-known structural motif for scavenging

free radicals. The two hydroxyl groups can readily donate hydrogen atoms to neutralize

reactive oxygen species, a mechanism central to its antioxidant effects. This property is

leveraged in cosmetic and dermatological formulations.[1]

Antimicrobial Activity: Studies have demonstrated its efficacy against a spectrum of bacteria

and fungi, including Escherichia coli, Staphylococcus aureus, and Candida albicans.[1] Its

mechanism is believed to involve the disruption of essential enzymatic pathways in these

microorganisms.[1]

Anti-HIV Agent Precursor: One of the most significant applications in drug development is its

use as a key starting material for the synthesis of (+)-cis-khellactone derivatives. These

compounds are potent inhibitors of the HIV integrase enzyme, a critical component of the

viral replication cycle.[1] The specific stereochemistry and functional groups of 4-
methylbenzene-1,3-diol provide the necessary chemical handles to build the complex final

molecule.

Role of the Methyl Group: The methyl group is not merely a passive substituent. In drug

design, introducing a methyl group can profoundly impact a molecule's pharmacokinetic

profile (absorption, distribution, metabolism, and excretion). It can enhance binding to a

target protein through hydrophobic interactions or block metabolic pathways, thereby

increasing the drug's half-life.[11]

Experimental Workflow: Evaluating Antimicrobial
Efficacy
To translate theoretical knowledge into practice, a robust, self-validating protocol is essential.

The following workflow details the determination of the Minimum Inhibitory Concentration (MIC)

of 4-methylbenzene-1,3-diol against a target bacterium.
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Phase 1: Preparation

Phase 2: Assay Setup

Controls (Self-Validation)

Phase 3: Incubation & Analysis

Prepare Stock Solution
of 4-Methylbenzene-1,3-diol

in DMSO

Prepare Sterile
Mueller-Hinton Broth (MHB)

Culture S. aureus
to Logarithmic Growth Phase

Perform 2-Fold Serial Dilution
of Compound in 96-Well Plate

Standardized Inoculum

Inoculate Wells with Standardized
Bacterial Suspension

Incubate Plate at 37°C
for 18-24 hours

Plate Incubation

Positive Control:
Bacteria + MHB (No Compound)

Negative Control:
MHB Only (Sterility Check)

Determine MIC:
Lowest Concentration with No

Visible Bacterial Growth

Click to download full resolution via product page

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).
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Step-by-Step Protocol:

Preparation of Stock Solution: Accurately weigh 12.41 mg of 4-methylbenzene-1,3-diol and

dissolve in 1 mL of dimethyl sulfoxide (DMSO) to create a 100 mM stock solution. Causality:

DMSO is used as it is a standard solvent for water-insoluble compounds and is tolerated by

most bacterial strains at low final concentrations.

Bacterial Culture: Inoculate Staphylococcus aureus (ATCC 29213) into sterile Mueller-Hinton

Broth (MHB). Incubate at 37°C with agitation until the culture reaches the logarithmic growth

phase, corresponding to a 0.5 McFarland turbidity standard. Causality: The 0.5 McFarland

standard ensures a consistent starting inoculum of approximately 1.5 x 10⁸ CFU/mL, which

is critical for reproducible MIC results.

Serial Dilution: In a sterile 96-well microtiter plate, add 100 µL of MHB to wells 2 through 12.

Add 200 µL of the prepared compound stock to well 1. Perform a 2-fold serial dilution by

transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well

3, and so on, down to well 10. Discard 100 µL from well 10.

Controls:

Positive Control (Well 11): Add 100 µL of MHB. This well will receive bacteria but no

compound, and must show growth.

Negative Control (Well 12): Add 100 µL of MHB. This well receives no bacteria and no

compound, and must remain clear to validate the sterility of the medium.

Inoculation: Dilute the standardized bacterial culture from Step 2 in MHB to achieve a final

concentration of 5 x 10⁵ CFU/mL in the wells. Add 100 µL of this diluted bacterial suspension

to wells 1 through 11. Do not add bacteria to well 12.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Data Analysis: The MIC is determined as the lowest concentration of 4-methylbenzene-1,3-
diol (the first well from well 10 towards well 1) that shows no visible turbidity (bacterial

growth). The positive control must be turbid and the negative control must be clear for the

assay to be considered valid.
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Conclusion
4-Methylbenzene-1,3-diol is far more than a simple aromatic compound; it is a highly

functionalized and reactive molecule with proven utility and significant potential. Its value as a

synthetic intermediate in the pharmaceutical industry, particularly for antiviral agents, is well-

established. Furthermore, its intrinsic antioxidant and antimicrobial properties make it a

compound of interest for ongoing research in cosmetics, food science, and material science. A

comprehensive understanding of its chemical structure, reactivity, and safety profile, as outlined

in this guide, is the first step for any researcher aiming to unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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